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Compound of Interest

Compound Name: Acid Red 195

Cat. No.: B1489642

Preliminary Assessment: Based on an extensive review of available scientific literature and
chemical databases, there is no evidence to suggest that Acid Red 195 is utilized as a pH
indicator in laboratory experiments. The primary application of Acid Red 195 is as a reactive
dye in the textile industry.[1][2][3][4] Research articles predominantly focus on its chemical
properties, synthesis, and methods for its removal from industrial wastewater.[1][2]

Consequently, the development of detailed application notes and protocols for its use as a pH
indicator is not feasible due to the absence of fundamental data regarding its pH-dependent
color transitions and pKa value.

For the user's reference, the following sections summarize the known properties and
applications of Acid Red 195.

Chemical and Physical Properties of Acid Red 195

Acid Red 195 is a synthetic anionic dye belonging to the azo class of compounds.[3] Its key
properties are summarized in the table below.
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Property Value Reference
Common Name Acid Red 195 [5]
Synonyms Mo-rdant Red 7, Acid Pink BE, e
Acid Red 3BA

CAS Number 12220-24-5 [5]
Molecular Formula C20H15N4NaOsS [5]
Molecular Weight 446.4 g/mol [5]
Appearance Brown powder [3]

Primary Applications of Acid Red 195

The principal application of Acid Red 195 is in the textile industry for dyeing natural and
synthetic fibers, particularly cellulose-based materials like cotton.[3] It forms covalent bonds
with the fabric, resulting in excellent colorfastness. Studies involving this dye are often centered
on environmental remediation, investigating methods for its removal from textile effluents.[1][2]

Visualizing the Status of Information

The following diagram illustrates the current state of knowledge regarding Acid Red 195,
highlighting the absence of information on its use as a pH indicator.
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Caption: Information pathway for Acid Red 195.
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In conclusion, while the request for detailed protocols for a pH indicator is noted, Acid Red 195
is not a suitable candidate based on current scientific understanding. Should the user be
interested in a known pH indicator, similar detailed application notes can be generated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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